2-((3-(4-ethoxyphenyl)-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[[3-(4-ethoxyphenyl)-4-oxo-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C29H26N4O4S/c1-3-37-21-15-13-20(14-16-21)33-28(35)27-26(22(17-30-27)19-9-5-4-6-10-19)32-29(33)38-18-25(34)31-23-11-7-8-12-24(23)36-2/h4-17,30H,3,18H2,1-2H3,(H,31,34)
• InChI Key: AKJQMFRAOMCPCP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)C3=C(C(=CN3)C4=CC=CC=C4)N=C2SCC(=O)NC5=CC=CC=C5OC
• Molecular Formula: C29H26N4O4S
• Molecular Weight: 526.6 g/mol

Description

The compound is a complex organic molecule that appears to be related to various research efforts in the synthesis of novel organic compounds with potential biological activity. While the specific compound is not directly mentioned in the provided papers, the structural motifs and synthetic strategies discussed in the papers may provide insights into the description of the compound.

Synthesis Analysis

The synthesis of related compounds involves multi-step organic reactions, starting with key intermediates such as bis(4H-pyrrolo-3-pyridyl)disulfide and α-bromo-(4-methoxy-phenyl)acetic acid ethyl ester, as mentioned in the synthesis of pyrrolopyridothiazepine derivatives, which are being developed as calcium channel antagonists . The synthesis of N-aryl substituted acetamide derivatives, as seen in the third paper, involves linear synthesis techniques characterized by spectroscopic methods such as LCMS, IR, and NMR . These methods could be applicable to the synthesis of the compound , suggesting a possible route involving the condensation of pyrrolopyrimidine derivatives with appropriate thiol and acetamide fragments.

Molecular Structure Analysis

The molecular structure of the compound likely features a pyrrolopyrimidine core, substituted with phenyl and ethoxyphenyl groups, and a thioacetamide moiety linked to a methoxyphenyl group. The presence of these functional groups suggests the potential for interactions such as hydrogen bonding, pi-pi stacking, and van der Waals forces, which could be relevant to its biological activity. The structural analysis of related compounds, such as the kappa-opioid agonists described in the second paper, involves the optimization of substituents to enhance biological activity .

Chemical Reactions Analysis

The compound's reactivity would be influenced by its functional groups. The thioacetamide moiety, for instance, could be involved in nucleophilic substitution reactions, while the pyrrolopyrimidine core might participate in electrophilic aromatic substitution. The presence of the ethoxy and methoxy groups could affect the electron density of the aromatic rings, influencing their reactivity patterns. The synthesis of related compounds involves exploring variants in N-acyl, N-alkyl, and amino functions to achieve desired biological effects .

Physical and Chemical Properties Analysis

The physical and chemical properties of the compound would be determined by its molecular structure. The presence of multiple aromatic rings and heteroatoms would influence its solubility, melting point, and stability. The compound's spectroscopic properties, such as IR and NMR spectra, would be characterized by signals corresponding to its functional groups, as seen in the characterization of oxadiazole-thiol derivatives . The cytotoxicity of related compounds against various cell lines suggests that the compound may also possess biological activity, which would be a critical aspect of its chemical properties .

Scientific Research Applications

Anticancer Properties

Research on derivatives of pyrimidine compounds has shown promising anticancer activities. For instance, certain synthesized compounds demonstrated appreciable cancer cell growth inhibition against a range of cancer cell lines, highlighting their potential as anticancer agents (M. M. Al-Sanea et al., 2020).

Anti-inflammatory and Analgesic Effects

Another study synthesized novel compounds derived from visnaginone and khellinone, exhibiting significant anti-inflammatory and analgesic activities. These compounds were found to be effective COX-1/COX-2 inhibitors, with some displaying higher inhibitory activity on COX-2 selectivity, analgesic activity, and anti-inflammatory activity when compared with standard drugs (A. Abu‐Hashem et al., 2020).

Antimicrobial Activity

A series focusing on the synthesis of pyrimidinones and oxazinones fused with thiophene rings showed these compounds possess good antibacterial and antifungal activities. This indicates their potential use as antimicrobial agents, comparable to existing reference drugs (A. Hossan et al., 2012).